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Compound of Interest

Compound Name: Bizine
Cat. No.: B10764177
Get Quote
\ J

Disclaimer: The chemical "Bizine" is not a recognized chemical compound in available safety
and chemical databases. This guide provides information for Bicine (CAS 150-25-4), a common
laboratory buffer, which is a likely intended subject based on the phonetic similarity. It is crucial
to verify the identity of your specific chemical and consult its Safety Data Sheet (SDS) before
handling.

This document provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Bicine.

Chemical and Physical Properties

Bicine, also known as N,N-Bis(2-hydroxyethyl)glycine, is a zwitterionic buffer commonly used in
biochemistry and molecular biology.[1][2][3] It is particularly useful for maintaining a stable pH
in the range of 7.6 to 9.0.[2][4]
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Property

Value

Molecular Formula

C6H13NO4[1]

Molecular Weight

163.17 g/mol [1][2]

Appearance White crystalline powder[1][5]
Melting Point 190 - 192 °C[1]
pH Range 7.6 - 9.0[2][4]

Water Solubility

163.17 g/L at 20°C[6]

Personal Protective Equipment (PPE) and Handling

While some sources classify Bicine as not hazardous under OSHA 29 CFR 1910.1200, others
indicate it can cause skin and eye irritation and may be harmful if swallowed.[1][7] Therefore,

adherence to standard laboratory safety protocols is essential.

PPE

Requirement and Purpose

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Under normal use conditions where dust is not
generated, no respiratory protection is needed.
[1] If dust is generated, wear a suitable

respirator.[5][8]

Hygiene Measures

Handle in accordance with good industrial
hygiene and safety practice.[1] Wash hands
thoroughly after handling.[5] Do not eat, drink, or

smoke when using this product.[7]
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Standard Handling and Storage Workflow

The following diagram outlines the standard workflow for handling and storing Bicine in a
laboratory setting.
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Weigh Bicine Solid
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Spill Occurs

Minor Spill (Dust or Solution) Major Spill
A J

Use Dry Cleanup for Dust. Alert Personnel & Emergency Services. N N N N Move to Fresh Air. Do NOT Induce Vomiting.
Absorb Liquids. Evacuate Area. Rinse with Wgter for 15+ min. Wash with Soap & Water for 15.* min. Give Artificial Respiration if Needed. Rinse Mouth with Water.
Seek Medical Attention. Remove Contaminated Clothing.

Clean Area. Control Contact with PPE. Seek Medical Attention. Seek Medical Attention.

—

Personal Exposure

Skin Contact

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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